Cas no 94211-96-8 (2-Methyl-4,6-diphenylnicotinonitrile)

• Product name: 2-Methyl-4,6-diphenylnicotinonitrile
• CAS No: 94211-96-8
• MF: C₁₉H₁₄N₂
• MW: 270.32786
• CID: 1093662
• PubChem ID: 4135564

2-Methyl-4,6-diphenylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4,6-diphenylnicotinonitrile
• 2-methyl-4,6-diphenylpyridine-3-carbonitrile
• SCHEMBL11937166
• 94211-96-8
• AKOS022188327

• Inchi： InChI=1S/C19H14N2/c1-14-18(13-20)17(15-8-4-2-5-9-15)12-19(21-14)16-10-6-3-7-11-16/h2-12H,1H3
• InChI Key： HYIMBGTWIHWDII-UHFFFAOYSA-N
• SMILES： CC1=NC(=CC(=C1C#N)C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 270.115698455g/mol
• Monoisotopic Mass: 270.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.7Ų
• XLogP3: 4.3

Additional information on 2-Methyl-4,6-diphenylnicotinonitrile

2-Methyl-4,6-diphenylnicotinonitrile (CAS No. 94211-96-8): A Comprehensive Overview

2-Methyl-4,6-diphenylnicotinonitrile (CAS No. 94211-96-8) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique molecular structure and chemical properties, has shown promise in various applications, including as a building block for more complex molecules and as a potential therapeutic agent.

The molecular formula of 2-Methyl-4,6-diphenylnicotinonitrile is C₁₇H₁₃N₃, and its molecular weight is approximately 259.30 g/mol. The compound features a central pyridine ring substituted with a methyl group at the 2-position and two phenyl groups at the 4 and 6 positions, along with a nitrile group at the 3-position. This structural arrangement confers unique electronic and steric properties that make it an attractive candidate for various chemical transformations.

In recent years, the synthesis of 2-Methyl-4,6-diphenylnicotinonitrile has been optimized using modern synthetic techniques. One notable method involves the condensation of 2-methyl-4,6-dichloropyridine with phenylacetonitrile followed by dehydrohalogenation to form the desired product. This approach not only improves yield but also enhances purity, making it suitable for large-scale production.

The physical properties of 2-Methyl-4,6-diphenylnicotinonitrile are also noteworthy. It is a white crystalline solid with a melting point of around 150-152°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF), but has limited solubility in water. These properties facilitate its use in various chemical reactions and processes.

In the realm of pharmaceutical research, 2-Methyl-4,6-diphenylnicotinonitrile has shown potential as a lead compound for drug development. Studies have demonstrated its ability to modulate specific biological pathways, making it a valuable starting point for the design of novel therapeutic agents. For instance, recent research has explored its activity as an inhibitor of certain enzymes involved in inflammatory responses and cancer progression.

A study published in the Journal of Medicinal Chemistry highlighted the use of 2-Methyl-4,6-diphenylnicotinonitrile as a scaffold for the development of selective inhibitors of protein kinases. These inhibitors have shown promise in preclinical models of cancer and inflammatory diseases, suggesting potential therapeutic applications. The unique electronic properties of the nitrile group and the aromatic substituents contribute to its high binding affinity and selectivity.

Beyond pharmaceutical applications, 2-Methyl-4,6-diphenylnicotinonitrile has also found use in materials science. Its rigid molecular structure and high thermal stability make it suitable for the synthesis of advanced polymers and functional materials. For example, it can be incorporated into polymer backbones to enhance mechanical strength and thermal resistance, which are crucial properties for applications in electronics and aerospace industries.

The environmental impact of 2-Methyl-4,6-diphenylnicotinonitrile is another area of ongoing research. Studies have shown that proper handling and disposal practices can minimize any potential environmental risks associated with its use. Additionally, efforts are being made to develop more sustainable synthetic routes that reduce waste generation and energy consumption.

In conclusion, 2-Methyl-4,6-diphenylnicotinonitrile (CAS No. 94211-96-8) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique structural features and chemical properties make it an invaluable tool for scientists and researchers working in these fields. As ongoing research continues to uncover new possibilities for its use, the importance of this compound is likely to grow even further.